[(4-Butoxynaphthyl)sulfonyl](3-hydroxypropyl)amine

• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-butoxy-N-(3-hydroxypropyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C17H23NO4S/c1-2-3-13-22-16-9-10-17(15-8-5-4-7-14(15)16)23(20,21)18-11-6-12-19/h4-5,7-10,18-19H,2-3,6,11-13H2,1H3
• InChI Key: VPAXQSHHRYTICT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCCO

Description

(4-Butoxynaphthyl)sulfonylamine is a sulfonamide derivative featuring a naphthalene ring substituted with a butoxy group at the 4-position, a sulfonyl linker, and a 3-hydroxypropylamine moiety.

Preparation Methods

The synthesis of (4-Butoxynaphthyl)sulfonylamine typically involves the following steps:

Starting Materials: The synthesis begins with 4-butoxynaphthalene and 3-hydroxypropylamine.

Sulfonylation: The 4-butoxynaphthalene undergoes sulfonylation using a sulfonyl chloride reagent under controlled conditions to form 4-butoxynaphthyl sulfonyl chloride.

Amidation: The 4-butoxynaphthyl sulfonyl chloride is then reacted with 3-hydroxypropylamine to yield (4-Butoxynaphthyl)sulfonylamine.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of automated reactors and continuous flow processes to ensure high yield and purity.

Chemical Reactions Analysis

(4-Butoxynaphthyl)sulfonylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfinyl or thiol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Hydrolysis: Under acidic or basic conditions, the sulfonamide bond can be hydrolyzed to yield the corresponding sulfonic acid and amine.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

(4-Butoxynaphthyl)sulfonylamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in biochemical assays to study enzyme activity and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Butoxynaphthyl)sulfonylamine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, potentially inhibiting enzyme activity or altering protein function. The hydroxypropyl group may enhance the compound’s solubility and facilitate its transport within biological systems .

Comparison with Similar Compounds

Aromatic Substituent Variations

Naphthyl vs. Phenyl Systems

The naphthyl group in the target compound confers greater lipophilicity and steric bulk compared to phenyl-based analogs. For example:

• (4-Butoxyphenyl)methylamine () uses a phenyl ring, resulting in a lower molecular weight (249.39 g/mol vs.
• 2-(4-Chlorophenyl)sulfonyl-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine () incorporates dual phenyl sulfonyl groups, which may enhance stability but reduce solubility compared to the naphthyl sulfonyl group.

Substituent Effects

• Butoxy vs. Methoxy/Ethoxy Groups : The butoxy chain in the target compound likely increases lipophilicity (higher logP) compared to shorter alkoxy substituents, such as the ethoxy and methoxy groups in N-(4-Ethoxy-3-methoxybenzyl)-3-(4-morpholinyl)-1-propanamine ().
• Chloro vs.

Sulfonyl Group Modifications

Sulfonyl groups influence solubility, stability, and intermolecular interactions:

• Perfluoroalkyl Sulfonyl Derivatives (): Compounds like 2-[ethyl[(perfluoro-C4-8-alkyl)sulfonyl]amino]ethyl ester exhibit extreme hydrophobicity and chemical inertness due to fluorinated chains, contrasting with the aromatic sulfonyl group in the target compound.
• Thiazole-Linked Sulfonyl Groups (): The sulfonyl-thiazole hybrid structure may enhance hydrogen bonding and rigidity compared to the naphthyl sulfonyl linker.

Amine Chain Comparisons

The 3-hydroxypropylamine moiety provides hydrogen-bonding capacity and moderate hydrophilicity:

• Morpholinyl Propylamine Derivatives (): Morpholine rings (e.g., 3-(4-morpholinyl)-1-propanamine ) introduce polar, cyclic ethers that improve water solubility but reduce flexibility compared to the linear hydroxypropyl chain.
• Methoxypropylamine vs. Hydroxypropylamine (): The methoxy group in N-(3-methoxypropyl) analogs offers lower polarity than the hydroxy group, impacting solubility and metabolic stability.

Physicochemical Properties (Inferred)

Property	(4-Butoxynaphthyl)sulfonylamine	Key Analog (Source)
Molecular Weight	~350–400 g/mol*	310.86 g/mol ()
logP	High (due to naphthyl/butoxy)	Moderate ()
Water Solubility	Low to moderate	Higher in morpholinyl analogs
Synthetic Complexity	Moderate (naphthyl synthesis)	Simpler for phenyl derivatives

*Estimated based on structural analogs.

Biological Activity

(4-Butoxynaphthyl)sulfonylamine is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms, effects in various biological systems, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a naphthyl moiety linked to a sulfonyl group and a hydroxypropyl amine. This unique structure may contribute to its biological properties, making it a candidate for further investigation in medicinal chemistry.

Research indicates that compounds similar to (4-Butoxynaphthyl)sulfonylamine may interact with various biological targets, including enzymes and receptors. The following mechanisms have been proposed based on related studies:

• Enzyme Inhibition : Compounds with sulfonamide groups often exhibit inhibitory activity against certain enzymes, including cholinesterases, which are critical in neurotransmission. For instance, studies have shown that related compounds can inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .
• Antioxidant Activity : The presence of phenolic structures in similar compounds has been associated with antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress, which is implicated in various diseases .

Biological Activity Studies

Several studies have evaluated the biological activity of compounds structurally related to (4-Butoxynaphthyl)sulfonylamine. The findings from these studies are summarized in the following table:

Study	Compound	Biological Activity	Key Findings
	4-Amino-2,3-polymethylenequinoline derivatives	AChE/BChE inhibition	IC50 values demonstrated effective inhibition; potential for Alzheimer's treatment.
	Conjugates with phenolic scaffolds	Antioxidant activity	High antioxidant capacity measured through ABTS and FRAP assays; reduced lipid peroxidation in mouse models.
	Macrocyclic peptides	Antibacterial activity	Inhibited bacterial growth in vivo; demonstrated stabilization of Holliday junctions in vitro.

Case Studies

• Neuroprotective Effects : A study involving derivatives of (4-Butoxynaphthyl)sulfonylamine showed significant neuroprotective effects against oxidative stress-induced damage in neuronal cell cultures. The compound's ability to inhibit AChE suggested potential therapeutic applications for neurodegenerative disorders.
• Antibacterial Properties : Research on structurally similar sulfonamide compounds indicated their effectiveness against various bacterial strains. These findings support the hypothesis that (4-Butoxynaphthyl)sulfonylamine could possess antimicrobial properties, warranting further investigation.